Cas no 14206-01-0 (Hexacosanoic acid,triacontyl ester)

• Product Name: Hexacosanoic acid,triacontyl ester
• CAS No: 14206-01-0
• Molecular Formula: C₅₆H₁₁₂O₂
• Molecular Weight: 817.48728
• CID: 152363
• PubChem ID: 84258

Hexacosanoic acid,triacontyl ester Properties

Names and Identifiers

• Hexacosanoic acid,triacontyl ester
• triacontyl hexacosanoate
• 1-Triacontanol cerotate
• BRN 1898368
• CTK4C2922
• EINECS 238-061-2
• Hexacosansaeure-n-triacontylester
• Marsilin
• Marsiline
• Marsiline(7CI)
• Triacontylhexacosanoat
• Hexacosanoic acid triacontyl ester
• DTXSID10161934
• Triacontylhexacosanoate
• NS00024613
• 2CN8UU4ZYY
• Hexacosanoic acid, triacontyl ester
• UNII-2CN8UU4ZYY
• SCHEMBL10881043
• Cerotinsauremelissylester
• TRIACONTYL-HEXACOSANOATE
• 14206-01-0

• InChIKey： OHXVNPLQCLJGEX-UHFFFAOYSA-N
• Inchi： InChI=1S/C56H112O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-28-29-30-31-33-35-37-39-41-43-45-47-49-51-53-55-58-56(57)54-52-50-48-46-44-42-40-38-36-34-32-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-55H2,1-2H3
• SMILES： C(CCC)CCCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 816.86676
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 54
• Monoisotopic Mass: 816.86623281g/mol
• Heavy Atom Count: 58
• Complexity: 717
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 28.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters